Cas no 1804240-12-7 (1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one
• CAS No: 1804240-12-7
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 5005464
• Update Time: 2025-06-15

1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one

• Inchi： 1S/C12H15ClO2/c1-3-15-12-6-4-5-9(2)11(12)7-10(14)8-13/h4-6H,3,7-8H2,1-2H3
• InChI Key： IFWUCKKDJSBIHM-UHFFFAOYSA-N
• SMILES： ClCC(CC1C(=CC=CC=1C)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one

Professional Introduction to 1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one (CAS No. 1804240-12-7)

1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one, identified by the CAS number 1804240-12-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a chlorinated ketone group and an aromatic ring with ethoxy and methyl substituents, has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one comprises a propionone backbone substituted with a chlorine atom at the first carbon and an aromatic ring at the third carbon. The aromatic ring is further functionalized with an ethoxy group at the 2-position and a methyl group at the 6-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a promising candidate for further derivatization and application in medicinal chemistry.

In recent years, there has been growing interest in developing novel compounds that exhibit inhibitory activity against various enzymatic targets. The chlorinated ketone moiety in 1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one has been shown to enhance binding affinity to certain proteases and kinases, which are pivotal in numerous biological pathways. For instance, studies have demonstrated its potential as a scaffold for designing inhibitors of the serine protease Caspase-3, a key enzyme involved in apoptosis regulation. The presence of the ethoxy and methyl groups on the aromatic ring further modulates the compound's interaction with biological targets, offering fine-tuned pharmacological properties.

One of the most compelling aspects of 1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one is its role as a precursor in synthesizing more complex molecules with therapeutic potential. Researchers have leveraged its reactivity to develop derivatives that exhibit anti-inflammatory, anticancer, and antimicrobial properties. For example, modifications of the chlorine atom or the aromatic ring have led to compounds that show enhanced selectivity for specific biological pathways, reducing off-target effects. This underscores the importance of 1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one as a building block in drug discovery efforts.

The synthesis of 1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one typically involves multi-step organic reactions, starting from readily available aromatic precursors. Key steps often include Friedel-Crafts alkylation to introduce the ethoxy and methyl groups onto the aromatic ring, followed by oxidation and chlorination to form the ketone and chloro-substituted product, respectively. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

Recent research has also highlighted the importance of computational methods in optimizing derivatives of 1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one. Molecular modeling techniques have been employed to predict binding affinities and identify structural modifications that could enhance biological activity. These computational approaches complement traditional experimental methods, allowing for rapid screening of potential candidates before synthesizing them in the lab. This synergy between experimental chemistry and computational biology has accelerated the discovery pipeline for new therapeutic agents.

The pharmacological profile of 1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one has been further explored through preclinical studies. Initial findings suggest that it may modulate signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The ability of this compound to interact with specific enzymes or receptors could provide insights into new treatment strategies for these conditions. Additionally, its potential role in modulating immune responses has been investigated, opening avenues for applications in immunotherapy.

In conclusion,1-Chloro-3-(2-ethoxy-6-methylphenyl)propan-2-one (CAS No. 1804240-12-7) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery efforts aimed at developing novel therapeutics.